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Compound of Interest

Compound Name: PKH 67

Cat. No.: B15556986

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the shelf life, storage

conditions, and optimal handling of the green fluorescent cell linker, PKH67. Adherence to

these guidelines is critical for ensuring experimental reproducibility and maximizing the

performance of this lipophilic dye in cell tracking, proliferation, and various cell-based assays.

Core Concepts: Understanding PKH67
PKH67 is a fluorescent dye designed for the stable labeling of cell membranes. Its unique

chemical structure features a fluorescent head group coupled with long aliphatic tails. This

lipophilic nature allows the dye to rapidly and stably integrate into the lipid bilayer of cell

membranes through non-covalent interactions.[1][2] This stable incorporation is a key

advantage, enabling long-term in vivo cell tracking for periods of up to a few weeks.[3][4] The

dye's fluorescence is evenly distributed among daughter cells upon cell division, making it a

valuable tool for cell proliferation studies.[3]
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Proper storage of PKH67 is paramount to maintaining its efficacy. The shelf life and

recommended storage conditions can vary slightly between manufacturers, but general

principles apply. Below is a summary of typical storage recommendations.
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Component Form
Storage
Temperature

Shelf Life Critical Notes

PKH67 Kit Complete Kit -20°C At least 1 year
Protect from light

and moisture.[3]

PKH67 Dye

Stock Solution

Ethanolic or

DMSO Solution

Room

temperature or

refrigerated[5]

Varies by

manufacturer;

typically stable

for at least one

year when stored

as directed.[4]

Keep tightly

capped to

prevent

evaporation.

Protect from

bright, direct

light.[5] Prone to

hydrolysis;

should be

aliquoted and

stored frozen at

≤-20°C.[1][6]

Diluent C
Aqueous

Solution

Room

temperature or

refrigerated

Stable as

provided

Provided as a

sterile solution;

maintain sterility

during use.[5]

PKH67 Working

Solution

Diluted in Diluent

C
N/A

Must be

prepared fresh

for immediate

use.[1][6]

Highly

susceptible to

hydrolysis and

decomposition in

aqueous

solutions.[6]

Stained Cells

Cell

Suspension/Tiss

ue

4°C (short-term),

-70°C (long-term

for tissues)

Fluorescence is

stable for at least

3 weeks in fixed

samples

protected from

light.[4][5]

For in vivo

studies, the

fluorescence

half-life is

predicted to be

10-12 days.[4][7]
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Handling and Preparation: Mitigating Degradation
The chemical stability of PKH67, particularly in its working solution, is a critical factor for

successful and reproducible staining. The primary degradation pathway is hydrolysis, which

can significantly impact staining efficiency.[1][6]

Key Handling Precautions:
Protection from Light: PKH67 is photosensitive. All handling steps, from storage to staining,

should be performed with minimal exposure to light.[5][8]

Moisture Sensitivity: The dye is susceptible to hydrolysis. Avoid introducing water into the

stock solution.[1][6] The working solution should be prepared immediately before use.[1][6]

Temperature Considerations: The ethanolic dye solution may crystallize at lower

temperatures. If crystals are observed, warm the vial to 37°C and vortex or sonicate until the

dye is fully redissolved before use.[5]

Solvent Evaporation: Keep the stock solution vial tightly capped to prevent the evaporation of

the ethanol or DMSO solvent, which would increase the dye concentration.[5]

Experimental Protocols: A Step-by-Step Guide
The following is a generalized protocol for labeling cells in suspension with PKH67. Optimal

conditions, particularly dye and cell concentrations, may vary depending on the cell type and

experimental design, and should be empirically determined.

Materials:
PKH67 Dye Stock Solution

Diluent C

Complete cell culture medium containing serum

Serum-free medium or buffered salt solution (e.g., PBS or HBSS)

Polypropylene centrifuge tubes
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Temperature-controlled centrifuge

Fluorescence detection instrument (e.g., flow cytometer, fluorescence microscope)

Staining Procedure:
Cell Preparation:

Start with a single-cell suspension. For adherent cells, detach them using standard

trypsinization or other non-enzymatic methods.

Wash the cells once with serum-free medium to remove any residual serum proteins,

which can interfere with staining.[5]

Centrifuge the cells and carefully aspirate the supernatant, leaving a minimal volume of

liquid.

Resuspend the cell pellet in Diluent C to create a 2x cell suspension (e.g., 2 x 10^7

cells/mL).

Dye Preparation:

Immediately before use, prepare a 2x dye working solution by diluting the PKH67 stock

solution in Diluent C. A common final concentration for staining is 2 µM, so the 2x working

solution would be 4 µM.

Cell Staining:

Rapidly add an equal volume of the 2x cell suspension to the 2x dye working solution. Mix

immediately and thoroughly by pipetting. The final concentrations will be 1x (e.g., 1 x 10^7

cells/mL and 2 µM PKH67).

Incubate the cell-dye mixture for 1 to 5 minutes at room temperature.

Stopping the Staining Reaction:

Add an equal volume of complete medium (containing at least 10% serum) or a 1% BSA

solution to the stained cell suspension to stop the staining reaction by binding excess dye.
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Incubate for 1 minute.

Washing:

Centrifuge the cells at 400 x g for 10 minutes.

Carefully remove the supernatant and resuspend the cell pellet in complete medium.

Wash the cells at least two more times with complete medium to ensure the removal of all

unbound dye. Transferring the cells to a fresh tube for the final wash can improve washing

efficiency.[5]

Analysis:

After the final wash, resuspend the cells in the appropriate medium for your downstream

application (e.g., cell culture, injection for in vivo studies, or analysis by flow cytometry).

Visualizing the Workflow and Logic
To better understand the experimental process and the underlying principles, the following

diagrams illustrate the key workflows and logical relationships.
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Long-Term Storage
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Caption: Workflow for the storage, handling, and use of PKH67.
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Active PKH67 Dye

Hydrolysis

Water/Moisture
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Click to download full resolution via product page

Caption: Simplified logical pathway of PKH67 degradation.

Conclusion
The reliability of experimental data generated using PKH67 is intrinsically linked to the proper

storage, handling, and application of the dye. By understanding the principles of its lipophilic

interaction with the cell membrane and its susceptibility to environmental factors like light and

moisture, researchers can optimize their protocols to achieve consistent and robust cell

labeling. This guide provides a comprehensive framework for best practices, enabling scientists

and drug development professionals to confidently utilize PKH67 in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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